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Compound of Interest

Compound Name: Soprophor 4D384

Cat. No.: B1180217

For Researchers, Scientists, and Agrochemical Formulation Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of Soprophor® 4D/384 as a primary dispersing agent in the formulation of pesticide
suspension concentrates (SC). Soprophor® 4D/384 is an anionic surfactant, chemically
identified as a tristyrylphenol ethoxylate sulfate ammonium salt, widely recognized for its
excellent emulsification and dispersion properties in agrochemical formulations.[1][2][3]

Introduction to Soprophor® 4D/384

Soprophor® 4D/384 is engineered to stabilize suspension concentrates, which are formulations
where a solid active ingredient is dispersed in a liquid, typically aqueous, medium.[4] Its
primary function is to prevent the agglomeration of pesticide particles, ensuring a stable and
homogenous concentrate that readily disperses upon dilution in water for application.[5] The
use of effective dispersing agents like Soprophor® 4D/384 is critical for the performance and
shelf-life of SC formulations.

Physicochemical Properties of Soprophor® 4D/384

A summary of the typical physicochemical properties of Soprophor® 4D/384 is presented in
Table 1. This data is essential for formulation development and for predicting its behavior in
different systems.
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Property Value Reference

) Tristyrylphenol ethoxylate
Chemical Name _
sulfate, ammonium salt

lonic Nature Anionic
Appearance Viscous liquid to paste
Density Approximately 1.13 g/cm3

- Soluble in water and most
Solubility ) [61[7]
polar and aromatic solvents

pH (5% in water) 3.0-7.0

Shelf Life 365 days [7]

Generic Formulation of a Pesticide Suspension
Concentrate

A typical pesticide suspension concentrate formulation includes several key components, each
with a specific function. Table 2 provides a general composition of an SC formulation
incorporating Soprophor® 4D/384. The concentration of each component can be optimized
based on the specific active ingredient and desired formulation properties.
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Typical Concentration (%

Component Function
wiw)
Active Ingredient Pesticide 10-50
Soprophor® 4D/384 Dispersing Agent 1-5[8]
) Facilitates wetting of solid
Wetting Agent ] 05-3
particles
Antifreeze (e.g., Propylene Prevents freezing at low 5 10
Glycol) temperatures
Prevents foam formation
Antifoaming Agent during manufacturing and 0.1-05
dilution
) Provides long-term stability by
Thickener (e.g., Xanthan Gum) ) ) ) 0.1-05
increasing viscosity
Biocide Prevents microbial growth 0.05-0.2
Water Continuous phase To 100

Experimental Protocols

The following sections detail the laboratory-scale protocols for the preparation and evaluation

of a pesticide suspension concentrate using Soprophor® 4D/384.

Protocol for Preparation of a Pesticide Suspension

Concentrate

This protocol outlines the wet milling process, a common method for producing SC

formulations.

Materials and Equipment:

e Active ingredient (technical grade)

e Soprophor® 4D/384
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o Wetting agent

¢ Propylene glycol

o Antifoaming agent

e Xanthan gum

» Biocide

o Deionized water

o High-shear mixer (e.g., Silverson)

o Bead mill (e.g., Eiger, Netzsch)

e Zirconium oxide beads (0.8 - 1.2 mm)
o Laboratory balance

o Beakers and magnetic stirrer
Procedure:

e Preparation of the Aqueous Phase (Mill Base):

o In a beaker, combine the deionized water, Soprophor® 4D/384, wetting agent, and
propylene glycol.

o Stir the mixture with a magnetic stirrer until all components are fully dissolved and the
solution is homogenous.

o Add a portion of the antifoaming agent to the aqueous phase.
o Pre-dispersion:

o While stirring the aqueous phase, slowly add the active ingredient powder to form a slurry.
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o Once all the active ingredient is added, subject the slurry to high-shear mixing for 10-15
minutes to break down any large agglomerates and ensure a uniform pre-dispersion.

o Wet Milling:
o Transfer the pre-dispersion to the bead mill charged with zirconium oxide beads.

o Mill the slurry at a suitable speed (e.g., 2000-3000 rpm) with cooling to maintain the
temperature between 20-30°C.

o Monitor the particle size of the suspension periodically using a particle size analyzer.
Continue milling until the desired particle size distribution is achieved (typically a D90 of
less than 10 pm).

e Final Formulation:

o Once the desired patrticle size is reached, discharge the milled concentrate from the mill,
separating it from the grinding media.

o In a separate vessel, prepare a pre-gel of the xanthan gum by slowly adding it to a small
amount of water while stirring vigorously.

o Under gentle agitation, add the xanthan gum pre-gel, the remaining antifoaming agent,
and the biocide to the milled concentrate.

o Continue stirring for 15-20 minutes until the formulation is homogenous.

Preparation

Milling
Weigh Active Ingredient N
Continue if needed Finalization
Wet Milling o Target size reache
™

Create Pre-dispersion
(High-Shear Mixing)

PR Add Rheology Modifier
(Xanthan Gum)

)

Prepare Aqueous Phase
(Water, Soprophor 4D384, Wetting Agent, Antifreeze, Antifoam)
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Figure 1: Experimental workflow for the preparation of a pesticide suspension concentrate.

Protocol for Physicochemical Evaluation

4.2.1. Particle Size Analysis

The particle size distribution is a critical parameter for the stability and efficacy of an SC

formulation.
e Method: Laser Diffraction (e.g., Malvern Mastersizer)
e Procedure:
o Disperse a small, representative sample of the SC formulation in deionized water.

o Analyze the sample using the laser diffraction instrument to obtain the particle size

distribution.
o Record the D10, D50 (median particle size), and D90 values.

o Acceptance Criteria: Typically, a D90 of < 10 um is desired for good stability and spray

performance.

4.2.2. Viscosity Measurement

Viscosity affects the pourability and stability of the SC formulation.

» Method: Rotational Viscometer (e.g., Brookfield Viscometer)

e Procedure:
o Measure the viscosity of the SC formulation at a controlled temperature (e.g., 20°C).
o Record the viscosity at different shear rates to assess the rheological behavior.

o Acceptance Criteria: The viscosity should be low enough for easy pouring and handling, but

high enough to prevent sedimentation.
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4.2.3. Accelerated Stability Testing
This test predicts the long-term shelf stability of the formulation.
e Method: High-Temperature Storage

e Procedure:

[e]

Store a sample of the SC formulation in a sealed container at an elevated temperature
(e.g., 54°C) for 14 days.[9]

[e]

After the storage period, allow the sample to return to room temperature.

o

Visually inspect the sample for any signs of phase separation, sedimentation, or crystal
growth.

o

Re-measure the particle size distribution and viscosity to assess any changes.

o Acceptance Criteria: The formulation should show minimal changes in physical properties
after accelerated aging.

4.2.4. Freeze-Thaw Stability

This test evaluates the stability of the formulation under freeze-thaw cycles.
e Method: Cyclic Temperature Storage

e Procedure:

o Subject a sample of the SC formulation to a series of freeze-thaw cycles (e.g., -5°C for 24
hours followed by 25°C for 24 hours, repeated for 3-5 cycles).

o After the cycles, visually inspect the sample and re-measure the particle size and viscosity.

o Acceptance Criteria: The formulation should remain homogenous and stable after
undergoing freeze-thaw cycles.
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Figure 2: Workflow for the physicochemical evaluation of a pesticide suspension concentrate.

Data Presentation

The following table provides a template for summarizing the quantitative data obtained from the

evaluation of different SC formulations.

. D90 Viscosit
Soprop . . Initial
Initial Initial . ] after y after Freeze-
Formula hor® Viscosit
] D50 D90 Accel. Accel. Thaw
tion ID 4D/384 y . . .
(um) (um) Stability  Stability  Stability
(% wiw) (mPa-s)
(pm) (mPa-s)
SC-01 1.0 Pass/Fall
SC-02 2.0 Pass/Falil
SC-03 3.0 Pass/Falil
Conclusion
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Soprophor® 4D/384 is a highly effective dispersing agent for the development of stable and
high-performance pesticide suspension concentrates. By following the detailed protocols for
formulation and evaluation outlined in these application notes, researchers and formulation
scientists can optimize their SC formulations for specific active ingredients and application
requirements. The robust performance of Soprophor® 4D/384 contributes to the overall quality,
shelf-life, and biological efficacy of the final pesticide product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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